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Compound of Interest

Compound Name: i-Butyl-1H-Tetrazole-5-Carboxylate

Cat. No.: B588674 Get Quote

This technical guide provides a detailed analysis of the molecular weight of isobutyl 1H-

tetrazole-5-carboxylate, a compound of interest for researchers and professionals in the field of

drug development and chemical synthesis.

Molecular Weight Data
The molecular formula and calculated molecular weight of isobutyl 1H-tetrazole-5-carboxylate

are summarized in the table below.

Parameter Value

Molecular Formula C₆H₁₀N₄O₂

Molecular Weight 170.17 g/mol

Methodology for Molecular Weight Calculation
The molecular weight was determined through a computational method based on the

compound's molecular formula. This standard protocol involves the summation of the atomic

weights of all constituent atoms.

Experimental Protocol:

Determination of the Molecular Formula: The molecular structure of isobutyl 1H-tetrazole-5-

carboxylate was first established. The core structure is 1H-tetrazole-5-carboxylic acid
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(C₂H₂N₄O₂). The esterification of this acid with isobutanol (C₄H₁₀O) results in the formation

of isobutyl 1H-tetrazole-5-carboxylate. In this reaction, a molecule of water (H₂O) is

eliminated. The resulting molecular formula is therefore C₆H₁₀N₄O₂.

Summation of Atomic Weights: The molecular weight was calculated using the standard

atomic weights of the constituent elements: Carbon (C), Hydrogen (H), Nitrogen (N), and

Oxygen (O). The standard atomic weights used are:

C: 12.011 u[1][2][3]

H: 1.008 u[4][5][6]

N: 14.007 u[7][8][9][10]

O: 15.999 u[11][12][13][14]

The calculation is as follows: Molecular Weight = (6 × Atomic Weight of C) + (10 × Atomic

Weight of H) + (4 × Atomic Weight of N) + (2 × Atomic Weight of O) Molecular Weight = (6 ×

12.011) + (10 × 1.008) + (4 × 14.007) + (2 × 15.999) Molecular Weight = 72.066 + 10.080 +

56.028 + 31.998 Molecular Weight = 170.172 g/mol

Visualization of Molecular Weight Calculation
The following diagram illustrates the logical workflow for the calculation of the molecular weight

of isobutyl 1H-tetrazole-5-carboxylate.
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Molecular Formula
C₆H₁₀N₄O₂

Calculation
(6 * C) + (10 * H) + (4 * N) + (2 * O)

Atomic Weights

Carbon (C)
12.011

Hydrogen (H)
1.008

Nitrogen (N)
14.007

Oxygen (O)
15.999

Molecular Weight
170.17 g/mol
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Caption: Molecular weight calculation workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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